Cas no 1780934-03-3 (tert-butyl N-[(5-amino-2-pyridyl)methyl]carbamate)

• Product Name: tert-butyl N-[(5-amino-2-pyridyl)methyl]carbamate
• CAS No: 1780934-03-3
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• MDL: MFCD09839773
• CID: 2602007
• PubChem ID: 46835385
• Update Time: 2025-05-23

tert-butyl N-[(5-amino-2-pyridyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(Boc-aminomethyl)pyridine
• tert-Butyl ((5-aminopyridin-2-yl)methyl)carbamate
• tert-Butyl 5-aminopyridin-2-ylmethylcarbamate
• TERT-BUTYL N-[(5-AMINOPYRIDIN-2-YL)METHYL]CARBAMATE
• SY025993
• ST24049549
• tert-butyl N-[(5-amino-2-pyridyl)methyl]carbamate
• (5-Amino-pyridin-2-ylmethyl)-carbamic acid tert-butyl ester
• AC4762
• AKOS015841442
• 1780934-03-3
• SCHEMBL21682662
• CS-0448573
• MFCD09839773
• BS-33954

• MDL： MFCD09839773
• Inchi： 1S/C11H17N3O2/c1-11(2,3)16-10(15)14-7-9-5-4-8(12)6-13-9/h4-6H,7,12H2,1-3H3,(H,14,15)
• InChI Key： SXOULXWJHXPVAX-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=CN=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.132076794Da
• Monoisotopic Mass: 223.132076794Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on tert-butyl N-[(5-amino-2-pyridyl)methyl]carbamate

tert-butyl N-[(5-amino-2-pyridyl)methyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[(5-amino-2-pyridyl)methyl]carbamate, identified by the CAS number 1780934-03-3, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive compounds with therapeutic potential.

The molecular structure of tert-butyl N-[(5-amino-2-pyridyl)methyl]carbamate consists of a pyridine ring substituted with an amino group at position 5 and a tert-butyl carbamate group attached via a methylene bridge. This configuration imparts the molecule with unique electronic and steric properties, making it an attractive candidate for further research. The pyridine ring, being aromatic and electron-deficient, facilitates interactions with nucleophiles, while the tert-butyl group provides steric bulk, which can influence the molecule's reactivity and solubility.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of tert-butyl N-[(5-amino-2-pyridyl)methyl]carbamate. Researchers have employed various strategies, including nucleophilic aromatic substitution and carbamate formation, to achieve high yields and purity. These methods have been optimized to minimize environmental impact and enhance scalability, aligning with current green chemistry principles.

The biological activity of tert-butyl N-[(5-amino-2-pyridyl)methyl]carbamate has been a focal point of recent investigations. Studies have demonstrated its potential as an inhibitor of certain enzymes, such as histone deacetylases (HDACs), which are implicated in various diseases, including cancer. The molecule's ability to modulate enzyme activity suggests its utility in drug design and development.

In addition to its biological applications, tert-butyl N-[(5-amino-2-pyridyl)methyl]carbamate has shown promise in materials science. Its structural features make it a candidate for use in polymer synthesis and as a building block for advanced materials with tailored properties. Researchers are exploring its potential in creating stimuli-responsive materials that can adapt to environmental changes.

The synthesis and characterization of tert-butyl N-[(5-amino-2-pyridyl)methyl]carbamate have been documented in numerous scientific journals. These studies emphasize the importance of understanding the relationship between molecular structure and function. By leveraging computational chemistry tools, scientists can predict the molecule's behavior under various conditions, facilitating its application in diverse fields.

In conclusion, tert-butyl N-[(5-amino-2-pyridyl)methyl]carbamate, CAS number 1780934-03-3, represents a versatile compound with significant potential across multiple disciplines. Its unique properties, coupled with ongoing research advancements, position it as a key player in future innovations within organic chemistry and related fields.